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Compound of Interest

Compound Name: 6-Chloro-2-cyano-3-nitropyridine

Cat. No.: B1338257 Get Quote

An In-depth Technical Guide to the Safety and Handling of 6-Chloro-2-cyano-3-nitropyridine

This document provides a comprehensive overview of the safety precautions, handling

procedures, and emergency responses related to 6-Chloro-2-cyano-3-nitropyridine (CAS No.

93683-65-9). The information is intended for researchers, scientists, and professionals in drug

development and other laboratory settings.

Chemical Identification and Physical Properties
6-Chloro-2-cyano-3-nitropyridine is a pyridine derivative used in chemical synthesis.[1] It is

important to be aware of its physical characteristics to ensure safe handling and storage.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 93683-65-9 [2]

Molecular Formula C₆H₂ClN₃O₂ [2]

Molecular Weight 183.55 g/mol [2]

Appearance Light yellow crystal / powder [3][4]

Melting Point 118-120 °C [3]

Boiling Point 347.2 °C at 760 mmHg [3]

Flash Point 163.781 °C [3]

| Density | 1.578 g/cm³ |[3] |

Hazard Identification
While a detailed Globally Harmonized System (GHS) classification for 6-Chloro-2-cyano-3-
nitropyridine is not consistently available across safety data sheets, it is classified as a

hazardous substance.[3] The available hazard codes indicate it is considered toxic and an

irritant.[3][4] For related chemical structures, such as other chlorinated and cyanated pyridines,

hazards include being harmful if swallowed, in contact with skin, or inhaled, as well as causing

serious skin and eye irritation.[5][6] Therefore, cautious handling is imperative.

Table 2: Hazard Classification Summary

Classification
System

Code Description Source

Hazard Codes T Toxic [3][4]

Hazard Class IRRITANT Irritant [3][4]

| Transport Information | UN2811 | Toxic solid, organic, n.o.s. |[3][7] |
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Proper handling and storage procedures are critical to minimize risk and exposure.

Handling
Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[7][8]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[7][8] Do not breathe dust.[7][8]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[7][9] Do not eat,

drink, or smoke in the work area.[8][10]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[7][11]

Storage
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][8][9]

Inert Atmosphere: Some suppliers recommend storing under an inert gas (nitrogen or Argon)

at 2-8°C.[3]

Incompatibilities: Store away from strong oxidizing agents, acids, bases, and reducing

agents.[7][8]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are essential to prevent exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

Eye/Face Protection

Wear appropriate
protective eyeglasses or
chemical safety goggles
as described by OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[7][8]
Tight-sealing safety
goggles are
recommended.[9]

[7][8][9]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[7][9] An

impervious suit may be

necessary for emergency

situations.[12]

[7][9][12]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulates

filter.[8][9] For emergencies, a

self-contained breathing

apparatus (SCBA) may be

required.[12]

[8][9][12]

| Engineering Controls| Ensure adequate ventilation, especially in confined areas.[8] Eyewash

stations and safety showers must be close to the workstation location.[7][8] |[7][8] |
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Identified Hazards

Control Measures & PPE

Inhalation of Dust

Approved Respirator
(EN 149)Protected by

Fume Hood / VentilationMitigated by

Skin Contact
Chemical Resistant Gloves

Protected by

Protective ClothingProtected by

Eyewash & Safety Shower

Emergency Response

Eye Contact

Safety Goggles / Face Shield
(EN 166)

Protected by

Emergency Response

Click to download full resolution via product page

Caption: Hazard control and corresponding PPE selection.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. Always seek medical

attention after providing first aid.

Table 4: First Aid Procedures by Exposure Route
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Exposure Route First Aid Instructions Source

Inhalation

Remove victim to fresh air
and keep at rest in a
position comfortable for
breathing.[7][9] If not
breathing, give artificial
respiration.[11] If
breathing is difficult, give
oxygen.[8] Get medical
attention.[8]

[7][8][9][11]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothes and shoes.[7][11] Get

medical attention.[7][11]

[7][11]

Eye Contact

Rinse immediately and

cautiously with plenty of water

for at least 15 minutes, also

under the eyelids.[7][11]

Remove contact lenses, if

present and easy to do.[7]

Continue rinsing. Get medical

attention.[7][11]

[7][11]

| Ingestion | Clean mouth with water and drink plenty of water afterwards.[9][11] Call a POISON

CENTER or doctor/physician if you feel unwell.[7] |[7][9][11] |
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First Aid Actions

Exposure Event Occurs

Assess Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration

if needed

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water for 15 min
Remove Contact Lenses

Rinse Mouth
Drink Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid workflow following exposure.

Fire Fighting and Accidental Release Measures
Fire Fighting

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[7] Water mist may be used to cool closed containers.[7]

Hazardous Combustion Products: Thermal decomposition can produce nitrogen oxides

(NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen cyanide, and hydrogen

chloride gas.[8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA)

(pressure-demand, MSHA/NIOSH approved or equivalent) and full protective gear.[7][8]
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Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[9] Wear recommended personal

protective equipment.[9] Remove all sources of ignition.[7]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[7][8]

Avoid creating dust.[9] Do not let the chemical enter the environment.[8]

Experimental Protocols
The safety data referenced in this guide is derived from standardized toxicological and

chemical analyses. However, the source Safety Data Sheets do not provide detailed

experimental methodologies for the generation of this data (e.g., specific protocols for LD50 or

irritation studies). The handling and safety procedures outlined herein are based on the

summarized results and classifications provided in these regulatory documents.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[7] Disposal of contents and containers should be in accordance with local,

regional, and national hazardous waste regulations.[7][9] Contact an approved waste disposal

plant for proper disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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